4-(tert-butyl)-N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-yl)benzenesulfonamide

• IUPAC Name: 4-tert-butyl-N-[2-(1,1-dioxothiolan-3-yl)-5-methylpyrazol-3-yl]benzenesulfonamide
• InChI: InChI=1S/C18H25N3O4S2/c1-13-11-17(21(19-13)15-9-10-26(22,23)12-15)20-27(24,25)16-7-5-14(6-8-16)18(2,3)4/h5-8,11,15,20H,9-10,12H2,1-4H3
• InChI Key: VTGXDBNHHBTXGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NS(=O)(=O)C2=CC=C(C=C2)C(C)(C)C)C3CCS(=O)(=O)C3
• Molecular Formula: C18H25N3O4S2
• Molecular Weight: 411.5 g/mol
• CAS No.: 1172925-80-2

Description

4-(tert-butyl)-N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H25N3O4S2 and its molecular weight is 411.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound 4-(tert-butyl)-N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-yl)benzenesulfonamide is part of a broader class of sulfonamide derivatives that have been synthesized and characterized for their potential applications in various scientific research areas. These compounds, including related sulfonamide derivatives, have been synthesized through different methods, including microwave-assisted synthesis and traditional condensation reactions, leading to a variety of benzenesulfonamide derivatives with diverse biological and chemical properties (Gul et al., 2016), (Küçükgüzel et al., 2013).

Biological Activities and Applications

Sulfonamide derivatives, including those structurally related to this compound, have been extensively studied for their biological activities. These compounds have shown potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents, with some derivatives displaying significant cytotoxic activities against various cancer cell lines and inhibitory effects against carbonic anhydrase (CA) enzymes, crucial for tumor growth and metastasis (Ş. Küçükgüzel et al., 2013), (Gul et al., 2016).

Chemical Properties and Stability

The chemical properties and stability of sulfonamide derivatives, including the specific compound of interest, have been a subject of research, with studies focusing on their solubility, stability under various conditions, and the ability to participate in oxidative reactions. These characteristics are essential for developing potential oxidation catalysts and for applications in organic synthesis and material science (Işci et al., 2014).

Antimicrobial and Anticancer Potential

The antimicrobial and anticancer activities of sulfonamide derivatives have been explored, with several compounds exhibiting promising results against microbial pathogens and various cancer cell lines. The structural modification of these compounds, including the introduction of different substituents, has been a key strategy in enhancing their biological activities and selectivity for specific targets (Abbas et al., 2017), (Gul et al., 2017).